Cas no 284664-85-3 (DSS-d6 Reference Material[CRM])

• Product Name: DSS-d6 Reference Material[CRM]
• CAS No: 284664-85-3
• MF: C₆H₁₅O₃SiSNa
• MW: 224.36
• CID: 852429
• PubChem ID: 16217601
• Update Time: 2024-11-08

DSS-d6 Reference Material[CRM] Chemical and Physical Properties

Names and Identifiers

• 1-Propane-1,1,2,2,3,3-d6-sulfonic acid, 3-(trimethylsilyl)-, sodium salt
• 3-(Trimethylsilyl)-1
• 3-(TRIMETHYLSILYL)-1-PROPANE-1,1,2,2,3,3-D6-SULFONIC ACID SODIUM SALT
• 3-(Trimethylsilyl)-1-propanesulfonic acid-d6 sodium salt
• sodium,1,1,2,2,3,3-hexadeuterio-3-trimethylsilylpropane-1-sulfonate
• DSS-d6 Reference Material[CRM]
• SCHEMBL6475118
• SODIUM 3-(TRIMETHYLSILYL)PROPANE-1-SULFONATE-1,1,2,2,3,3-D6
• 2,2-Dimethyl-2-silapentane-5-sulfonate-d6 sodium salt
• sodium;1,1,2,2,3,3-hexadeuterio-3-trimethylsilylpropane-1-sulfonate
• 1-Propane-1,1,2,2,3,3-d6-sulfonic acid, 3-(trimethylsilyl)-, sodium salt (9CI)
• J-017092
• sodium 3-(trimethylsilyl)-1-propanesulfonate-d6
• 284664-85-3
• 3-(TRIMETHYLSILYL)-1-PROPANESULFONIC ACI
• Q2816662
• SODIUM 3-(TRIMETHYLSILYL)((2)H?)PROPANE-1-SULFONATE
• DTXSID80584454
• AKOS025295055
• Sodium 3-(trimethylsilyl)(~2~H_6_)propane-1-sulfonate
• AT40963
• HWEXKRHYVOGVDA-CHBZFOKHSA-M
• DSS-d6
• 3-(Trimethylsilyl)-1-propanesulfonic acid-d6 sodium salt, 98 atom % D

• Inchi： InChI=1S/C6H16O3SSi.Na/c1-11(2,3)6-4-5-10(7,8)9;/h4-6H2,1-3H3,(H,7,8,9);/q;+1/p-1/i4D2,5D2,6D2;
• InChI Key： HWEXKRHYVOGVDA-CHBZFOKHSA-M
• SMILES： [2H]C([2H])(C([2H])([2H])[Si](C)(C)C)C([2H])([2H])S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 224.07854680g/mol
• Monoisotopic Mass: 224.07854680g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Color/Form: Beige solid
• Melting Point: 118-120 °C(lit.)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Solubility: Not determined

DSS-d6 Reference Material[CRM] Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere